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Compound of Interest

Compound Name: FAUC 365

Cat. No.: B15575547

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the long-term stability of FAUC 365 in solution. The information
is presented in a question-and-answer format to address common issues and questions that
may arise during experimental workflows.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for FAUC 365 stock solutions?

Al: For optimal stability, FAUC 365 stock solutions should be aliquoted and stored at -80°C for
up to 6 months or at -20°C for up to 1 month.[1][2] It is crucial to prevent repeated freeze-thaw
cycles, which can lead to product inactivation.[1][2]

Q2: What is the recommended solvent for preparing FAUC 365 stock solutions?

A2: Dimethyl sulfoxide (DMSOQ) is a commonly recommended solvent for preparing high-
concentration stock solutions of FAUC 365.[3][4] It is soluble in DMSO at concentrations of 30
mg/mL.[3] For in vivo experiments, specific formulations using a combination of solvents like
DMSO, PEG300, Tween-80, and saline, or DMSO and corn oil have been suggested to
achieve a clear solution.[1]

Q3: My FAUC 365 solution appears to have precipitated after storage. What should | do?
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A3: If precipitation or phase separation is observed, gentle heating and/or sonication can be
used to help redissolve the compound.[1] To prevent precipitation, ensure that the storage
concentration does not exceed the solubility limit in the chosen solvent system and follow the

recommended storage temperatures.
Q4: How long is the solid form of FAUC 365 stable?

A4: The crystalline solid form of FAUC 365 is stable for at least 4 years when stored
appropriately.[3]

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/fauc-365.html
https://www.benchchem.com/product/b15575547?utm_src=pdf-body
https://www.benchchem.com/product/b15575547?utm_src=pdf-body
https://www.caymanchem.com/product/20457/fauc-365
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Issue

Potential Cause

Recommended Action

Precipitation in stock solution

upon thawing

- Concentration exceeds
solubility at lower
temperatures. - Improper initial
dissolution. - Repeated freeze-

thaw cycles.

- Gently warm the solution and
sonicate to redissolve.[1] -
Prepare a fresh stock solution
at a slightly lower
concentration. - Aliquot the
stock solution after preparation
to avoid multiple freeze-thaw
cycles.[1][2]

Cloudiness or precipitation in

working solution (e.g., in PBS)

- Low solubility of FAUC 365 in
aqueous buffers.[3] - The final
concentration of organic
solvent (e.g., DMSO) is too low

to maintain solubility.

- Increase the percentage of
the organic co-solvent in the
final working solution, if
experimentally permissible. -
Prepare a fresh working
solution immediately before
use. - Consider using a
different buffer system or
adding a solubilizing agent like
Tween-80.[1]

Loss of compound activity in

bioassay

- Degradation of FAUC 365 in
the working solution over time.
- Inactivation due to repeated
freeze-thaw cycles of the stock
solution.[1][2] - Adsorption to

plasticware.

- Prepare fresh working
solutions from a new aliquot of
the stock solution for each
experiment. - Store stock
solutions as recommended
(-80°C for long-term, -20°C for
short-term).[1][2] - Use low-
adsorption plasticware for
preparing and storing

solutions.

Experimental Protocols

Protocol: Preparation of FAUC 365 Stock Solution

» Objective: To prepare a high-concentration stock solution of FAUC 365 in DMSO.
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o Materials:
o FAUC 365 (crystalline solid)
o Anhydrous DMSO
o Sterile, low-adsorption microcentrifuge tubes
e Procedure:
1. Equilibrate the FAUC 365 vial to room temperature before opening.
2. Weigh the desired amount of FAUC 365 powder in a sterile microcentrifuge tube.

3. Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g.,
10 mM or 30 mg/mL).[3]

4. Vortex the solution until the solid is completely dissolved. Gentle warming or sonication
may be applied if necessary.[1]

5. Aliquot the stock solution into single-use volumes in sterile, low-adsorption tubes.

6. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month).[1][2]

Visualizations
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FAUC 365 Solution Handling Workflow
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Caption: Workflow for preparing, storing, and using FAUC 365 solutions.
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General Workflow for Stability Testing
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Caption: A logical workflow for assessing the stability of FAUC 365.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15575547?utm_src=pdf-body-img
https://www.benchchem.com/product/b15575547?utm_src=pdf-body
https://www.benchchem.com/product/b15575547?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. medchemexpress.com [medchemexpress.com]
e 3. caymanchem.com [caymanchem.com]

e 4. mybiosource.com [mybiosource.com]

 To cite this document: BenchChem. [FAUC 365 In-Solution Stability: Technical Support
Center]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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